Cas no 2098131-58-7 (2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol
• CAS No: 2098131-58-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 4772633
• Update Time: 2025-06-25

2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(6-amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol
• 2-[1-(6-amino-2-methylpyrimidin-4-yl)piperidin-4-yl]ethanol
• 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C12H20N4O/c1-9-14-11(13)8-12(15-9)16-5-2-10(3-6-16)4-7-17/h8,10,17H,2-7H2,1H3,(H2,13,14,15)
• InChI Key： OYEOZYBKCRXOKE-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C2C=C(N)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 236.16371127 g/mol
• Monoisotopic Mass: 236.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.3
• Molecular Weight: 236.31

Additional information on 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol

Introduction to 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol (CAS No. 2098131-58-7)

2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2098131-58-7, has garnered attention due to its structural features and its relevance in the development of novel therapeutic agents. The molecular framework of this compound integrates a piperidine ring with a pyrimidine moiety, which are both pivotal in medicinal chemistry for their ability to modulate biological pathways.

The piperidine component in the name 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol is a common pharmacophore that contributes to the compound's solubility and bioavailability. Piperidine derivatives are widely studied for their role in drug design due to their capacity to interact with biological targets such as enzymes and receptors. In particular, the N-substituted piperidine scaffold is frequently employed in the synthesis of antiviral, antibacterial, and anticancer agents.

Complementing the piperidine ring is the 6-amino-2-methylpyrimidin-4-yl moiety, which introduces additional functional groups that can enhance binding affinity and selectivity. Pyrimidine derivatives are particularly noteworthy in medicinal chemistry, as they mimic natural nucleobases and are integral to nucleic acid synthesis. The presence of an amino group at the 6-position of the pyrimidine ring further expands the compound's potential for hydrogen bonding interactions, a key factor in drug-receptor interactions.

The ethan-1-ol side chain at the terminal position of the molecule adds another layer of complexity, influencing both the compound's solubility profile and its metabolic stability. This structural feature can be strategically modified to optimize pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The overall architecture of 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-yl)ethan-1-ol suggests a high degree of tunability for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for complex molecules like 2-(1-(6-Amino-2-methylpyrimidin-4-yl)piperidin-4-ylenthanol. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins, allowing researchers to design analogs with enhanced efficacy. For instance, virtual screening has revealed that this compound may exhibit inhibitory activity against certain kinases and proteases, which are overexpressed in cancer cell lines.

In vitro studies have begun to elucidate the mechanistic aspects of CAS No. 2098131: preliminary data suggest that it may interfere with signal transduction pathways critical for tumor growth and progression. The combination of the piperidine and pyrimidine moieties appears to disrupt key enzymatic activities involved in cell proliferation and survival. These findings align with current trends in oncology research, where multitarget inhibitors are being developed to overcome drug resistance.

The synthetic pathways for CAS No. 2098131: have also seen significant innovation recently. Transition-metal-catalyzed cross-coupling reactions have been employed to construct the core piperidine-pyrimidine scaffold efficiently. Additionally, asymmetric synthesis techniques have been applied to introduce stereogenic centers at strategic positions within the molecule. Such methodologies not only improve yield but also enhance enantioselectivity—a crucial factor for pharmaceutical applications where chirality can dramatically influence biological activity.

From a regulatory perspective, compounds like CAS No. 209813: must undergo rigorous testing before entering clinical trials. Good Manufacturing Practices (GMP) ensure that synthetic intermediates meet high purity standards required for human testing. Preclinical studies focus on assessing toxicity profiles through animal models while also evaluating pharmacokinetic parameters such as bioavailability and metabolic clearance rates.

The integration of machine learning algorithms into drug discovery pipelines has accelerated progress by predicting properties like ADME profiles early in development stages—saving considerable time compared traditional trial-and-error approaches: This technology leverages vast datasets containing known drug properties along with experimental results from similar compounds: By identifying patterns across these datasets: AI systems can propose optimized analogs based on structural features alone: Such innovations underscore how modern computational tools enhance traditional medicinal chemistry workflows:

Future directions for research involving CAS No: include exploring its potential as a scaffold for next-generation therapeutics: Modifications could focus on enhancing binding affinity or improving selectivity against off-target proteins: Additionally: exploring prodrug strategies might extend its utility by improving solubility or stability during storage: Collaborative efforts between academia and industry will be essential as these compounds advance toward clinical validation